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Compound of Interest

Compound Name: Cyclo(RGDyK)

Cat. No.: B10775356 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety and logistical

information for the proper disposal of Cyclo(RGDyK), a cyclic peptide widely used in research

for its high affinity for αvβ3 integrin. Adherence to these procedures is critical for minimizing

environmental impact and maintaining a safe research environment.

Chemical and Physical Properties
A summary of the key properties of Cyclo(RGDyK) is presented below. This information is

crucial for a preliminary risk assessment and should be used in conjunction with institution-

specific safety protocols.

Property Value

Molecular Formula C₂₇H₄₁N₉O₈[1][2]

Molecular Weight 619.7 g/mol [1]

Appearance Solid[3][4]

Storage Conditions -20°C

Solubility Soluble in Water and Ethanol

CAS Number 217099-14-4
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Hazard Identification and Safety Precautions
The Safety Data Sheet (SDS) for Cyclo(RGDyK) trifluoroacetate indicates the following

hazards:

H302: Harmful if swallowed.

H372: Causes damage to organs through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long lasting effects.

Pre-Disposal Safety Measures:

Consult the Safety Data Sheet (SDS): Always refer to the SDS provided by your supplier for

the most comprehensive safety and handling information.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves, when handling Cyclo(RGDyK).

Work in a Ventilated Area: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
The disposal of Cyclo(RGDyK) must be carried out in compliance with all local, state, and

federal regulations. The following is a general procedural guide.

Waste Identification and Classification: Treat all Cyclo(RGDyK), including unused product,

contaminated labware (e.g., pipette tips, vials), and solutions, as hazardous chemical waste.

Waste Segregation: Do not mix Cyclo(RGDyK) waste with other waste streams unless

compatibility has been verified.

Waste Collection and Containment:

Solid Waste: Place solid Cyclo(RGDyK) and contaminated dry materials into a clearly

labeled, sealed, and chemically compatible container.
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Liquid Waste: Collect solutions containing Cyclo(RGDyK) in a designated, leak-proof, and

clearly labeled waste container.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Cyclo(RGDyK)," and any other information required by your institution's Environmental

Health & Safety (EHS) office.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, awaiting pickup by a licensed hazardous waste contractor.

Contact your Environmental Health & Safety (EHS) Office: Your institution's EHS department

is the primary resource for guidance on chemical waste disposal. They will provide specific

instructions and arrange for the proper disposal of the waste.

Crucially, never dispose of Cyclo(RGDyK) or its containers down the drain or in the regular

trash. This can lead to environmental contamination and is a violation of regulations.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Cyclo(RGDyK).

Preparation Collection & Segregation Final Disposal
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Caption: Logical workflow for the proper disposal of Cyclo(RGDyK).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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